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Compound of Interest

Compound Name: N3-L-Val-OH (CHA)

Cat. No.: B1146781

Essential Safety and Handling Guide for N3-L-
Val-OH (CHA)

This guide provides crucial safety, handling, and disposal information for N3-L-Val-OH (CHA)
(L-azidovaline cyclohexylammonium salt), tailored for researchers, scientists, and drug
development professionals. Given the presence of an azide functional group, this compound
should be handled with extreme caution due to its potential toxicity and explosive nature.[1][2]
Adherence to these guidelines is critical to ensure a safe laboratory environment.

Hazard Assessment

N3-L-Val-OH (CHA) is an organic azide.[3][4] Organic azides are energetic compounds that
can be sensitive to heat, light, friction, and shock, posing a risk of explosive decomposition.[1]
[2] The azide functional group imparts toxicity, and the compound may be harmful if inhaled,
ingested, or absorbed through the skin.[5] Contact with acids can generate highly toxic and
explosive hydrazoic acid.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE protocol is mandatory when handling N3-L-Val-OH (CHA). The following
table summarizes the required equipment.
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Protection Type

Required PPE

Specifications & Rationale

Eye & Face

Safety Goggles & Face Shield

Goggles must be chemical
splash-proof and tightly fitting.
A full-face shield is required
over the goggles, especially
when handling the solid or
during reactions where

splashing is a risk.[6]

Hand

Double Gloves

An inner Silver Shield® glove
with an outer, chemical-
resistant nitrile glove is
recommended for handling

azides of high toxicity.[6]

Body

Flame-Resistant Lab Coat

A flame-resistant lab coat
provides a primary barrier
against splashes and potential

fires.

Respiratory

NIOSH-Approved Respirator

Required when handling the
powder outside of a certified
chemical fume hood or when

aerosol generation is possible.

[7]

Footwear

Closed-toe Shoes

Fully enclosed, chemical-
resistant shoes are mandatory

in the laboratory.

Operational Plan: Step-by-Step Guidance

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Storage: Store the compound in a cool, dark, and well-ventilated area, away from heat, light,

and sources of ignition.[1][8] Do not store on metal shelves.[9] The recommended storage

temperatures are provided in the table below.[3][4]
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e Segregation: Store N3-L-Val-OH (CHA) away from incompatible materials, especially acids,
oxidizing agents, and heavy metals.[1][5]

Storage Condition Temperature Duration
Powder -20°C Up to 3 years
Powder 4°C Up to 2 years
In Solvent -80°C Up to 6 months
In Solvent -20°C Up to 1 month

o Engineering Controls: All work with N3-L-Val-OH (CHA), especially handling the solid, must
be conducted in a certified chemical fume hood with the sash positioned as low as possible.
[6][9] A blast shield should be used as an additional precaution.[3]

» Utensils: Use non-metallic spatulas (e.g., plastic or ceramic) for weighing and transferring
the solid to avoid the formation of shock-sensitive metal azides.[1][2]

e Solvents: Avoid using halogenated solvents (e.g., dichloromethane, chloroform) as they can
react with azides to form extremely unstable and explosive compounds.[1][2]

e Scale: Always work on the smallest possible scale. For any new or scaled-up reactions, a
thorough safety review is required.

The following diagram illustrates the safe handling workflow for N3-L-Val-OH (CHA).
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Safe Handling Workflow for N3-L-Val-OH (CHA)
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Caption: Workflow for safe handling of N3-L-Val-OH (CHA).
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Disposal Plan

o Waste Segregation: All waste containing N3-L-Val-OH (CHA), including contaminated PPE,
glassware, and solutions, must be collected in a designated and clearly labeled hazardous
waste container.[8][9] Azide-containing waste must be kept separate from other waste
streams, especially acidic waste.[1][9]

o Deactivation: For dilute solutions, a chemical deactivation (quenching) procedure to destroy
the azide group may be necessary before disposal.[6] This should only be performed by
trained personnel following a validated standard operating procedure.

e Plumbing: Never dispose of azide-containing waste down the drain.[6] Azides can react with
metals in the plumbing, such as lead and copper, to form highly explosive metal azides.[6]

» Final Disposal: All azide waste must be disposed of through the institution's hazardous waste
management program.[1]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.
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Emergency Procedure

Immediately remove contaminated clothing.
) Wash the affected area with copious amounts of
Skin Contact .
soap and water for at least 15 minutes. Seek

medical attention.[6]

Immediately flush eyes with a gentle stream of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[6]

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek immediate
medical attention.[6]

Do NOT induce vomiting. Rinse mouth with

Ingestion
water. Seek immediate medical attention.[6]
Evacuate the area and prevent entry. For small
spills of solid, carefully sweep up the material to
avoid dust formation and place it in a non-metal
Spil container for disposal.[6] For liquid spills, absorb

with an inert, non-combustible material. For
large spills, or if you are not trained to handle
them, contact your institution's emergency

response team.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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